Cas no 2171902-23-9 (1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}azetidine-3-carboxylic acid)

• Product Name: 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}azetidine-3-carboxylic acid
• CAS No: 2171902-23-9
• MF: C₂₆H₂₈N₂O₅S
• MW: 480.575925827026
• CID: 6027163
• PubChem ID: 165556019
• Update Time: 2025-06-26

1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}azetidine-3-carboxylic acid
• 1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]acetyl}azetidine-3-carboxylic acid
• EN300-1551989
• 2171902-23-9

• Inchi： 1S/C26H28N2O5S/c29-23(28-14-17(15-28)24(30)31)13-26(9-11-34-12-10-26)27-25(32)33-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22H,9-16H2,(H,27,32)(H,30,31)
• InChI Key： SYVLGXCEIRGEDF-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(CC(N1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.17189317g/mol
• Monoisotopic Mass: 480.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 121Ų

Additional information on 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}azetidine-3-carboxylic acid

1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}azetidine-3-carboxylic acid (CAS No. 2171902-23-9): A Comprehensive Overview

1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}azetidine-3-carboxylic acid (CAS No. 2171902-23-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of azetidine and thian, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique structural features of this compound make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. In the context of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}azetidine-3-carboxylic acid, the Fmoc group plays a crucial role in controlling the reactivity and selectivity during synthetic transformations. This feature is particularly important in the development of peptides and peptidomimetics, where precise control over the sequence and conformation is essential.

The thian ring, a four-membered sulfur-containing heterocycle, imparts additional stability and rigidity to the molecule. This structural characteristic can influence the pharmacokinetic properties of the compound, such as solubility, permeability, and metabolic stability. Recent studies have shown that thian-containing compounds exhibit enhanced biological activity compared to their non-thian counterparts, making them attractive candidates for drug discovery.

The azetidine moiety, a four-membered nitrogen-containing heterocycle, is another key structural element of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}azetidine-3-carboxylic acid. Azetidines are known for their ability to mimic peptide bonds and adopt specific conformations that are crucial for biological activity. This property makes azetidines valuable building blocks in the design of peptidomimetics and small molecule inhibitors.

In terms of synthetic accessibility, 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}azetidine-3-carboxylic acid can be synthesized through a multi-step process involving the protection of amino groups, formation of thian rings, and subsequent functionalization. The use of modern synthetic techniques, such as transition metal-catalyzed reactions and solid-phase synthesis, has significantly improved the efficiency and scalability of this process.

The biological applications of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}azetidine-3-carboxylic acid are diverse and promising. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have shown that compounds with similar structures exhibit potent inhibitory activity against proteases, kinases, and other key targets in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}azetidine-3-carboxylic acid has also been investigated for its ability to modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction and gene regulation. Small molecules that can selectively disrupt these interactions have the potential to serve as novel therapeutic agents for a wide range of diseases.

The pharmacological profile of 1-{2-4-({(9H-fluoren-9-y lmethoxycarbonyl}amino)thian -4 - ylacetyl } azetidine -3 - carboxylic acid has been extensively studied using both in vitro and in vivo models. Preclinical studies have demonstrated its favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These findings suggest that this compound has significant potential for further development as a therapeutic agent.

In conclusion, 1-{2 - 4 - ({ ( 9 H - fluoren - 9 - ylmeth oxyc arb on y l } amino ) thia n - 4 - ylac et yl } az et idine - 3 - car box yli c aci d (CAS No. 2171902 - 23 - 9) represents an important class of organic compounds with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activities make it a valuable candidate for further exploration and development in the quest for new therapeutic agents.